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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

For Researchers, Scientists, and Professionals in Energetic Materials

These application notes provide a comprehensive overview of the standardized methodologies

used to characterize the explosive performance of Pentryl (N-(2-nitrooxyethyl)-2,4-

dinitroaniline). The protocols detailed herein are fundamental for ensuring safety, quality

control, and the accurate assessment of performance characteristics such as detonation

velocity, brisance, and sensitivity to external stimuli.

Overall Experimental Workflow for Explosive
Characterization
The systematic evaluation of an energetic material like Pentryl involves a series of

standardized tests. The logical progression from sample preparation to the determination of key

performance and sensitivity metrics is crucial for obtaining reliable and reproducible data. This

workflow ensures that all critical aspects of the explosive's behavior are thoroughly

investigated.
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Figure 1. Overall Workflow for Pentryl Characterization
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Figure 1. Overall workflow for characterizing Pentryl.
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Detonation Properties
Detonation properties define the energy release and shattering power of an explosive upon

initiation. The most critical parameters are the Velocity of Detonation (VoD) and brisance.

Velocity of Detonation (VoD)
The Velocity of Detonation is the speed at which the detonation front propagates through a

column of the explosive.[1][2] It is a primary indicator of an explosive's performance and is

influenced by factors such as density, charge diameter, and confinement.[1]

Table 1: Velocity of Detonation for Pentryl and Related Explosives

Explosive Chemical Name Density (g/cm³) VoD (m/s)

Pentryl

N-(2-
nitrooxyethyl)-2,4-
dinitroaniline

~1.6
~7,000-7,500
(estimated)

Tetryl
N-methyl-N,2,4,6-

tetranitroaniline
1.71 7,570[3]

PETN
Pentaerythritol

Tetranitrate
1.73 8,350[4]

| TNT | 2,4,6-Trinitrotoluene | 1.65 | 6,900 |

Note: Data for Pentryl is estimated based on its chemical similarity to Tetryl. Actual

experimental values are required for confirmation.

Protocol: VoD Measurement by D'Autriche Method
The D'Autriche method is a classic and reliable technique for measuring VoD that does not

require electronic equipment. It compares the detonation velocity of the test explosive with that

of a detonating cord having a precisely known VoD.[1][5]

Methodology:
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Preparation: A column of Pentryl is prepared at a specified density, typically in a cardboard

or metal tube.

Detonating Cord Insertion: A single piece of detonating cord with a known VoD is inserted

through the explosive column at two points (A and B), separated by a known distance (e.g.,

100 mm).

Setup: The two ends of the detonating cord are brought together and positioned over a

witness plate (typically made of lead). The exact midpoint (C) between the insertion points

along the cord is marked on the plate.

Initiation: The Pentryl column is initiated at one end.

Measurement: As the detonation front in the Pentryl travels from A to B, it initiates the

detonating cord at each point sequentially. Two detonation waves travel in opposite

directions along the cord and collide at a point (D) on the witness plate, leaving a distinct

mark.

Calculation: The distance between the midpoint mark (C) and the collision mark (D) is

measured. The VoD of the Pentryl is then calculated using the known VoD of the detonating

cord and the measured distances.
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Figure 2. D'Autriche Method for VoD Measurement
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Figure 2. Experimental workflow for the D'Autriche method.

Brisance
Brisance refers to the shattering or crushing effect of an explosive. It is a function of both the

detonation velocity and the density of the explosive. High brisance is crucial for applications
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requiring fragmentation, such as in military projectiles.[3] The Sand Crush Test is a common

method for quantifying relative brisance.[6]

Table 2: Brisance Values (Sand Crush Test) for Common Explosives

Explosive
Sand Crushed (g) per 10g
Charge

Relative Brisance (% of
Picric Acid)

Tetryl 48 ~130%

Picric Acid 37 100%

TNT 30 ~81%

| Ammonium Nitrate | 18 | ~49% |

Note: Values are approximate and can vary with sand quality and test conditions. Pentryl is
expected to have a brisance similar to or slightly less than Tetryl.

Protocol: Sand Crush Test
This test measures the quantity of standardized sand that is crushed by the detonation of a

known amount of explosive.[3][6]

Methodology:

Sand Preparation: A specific grade of sand (e.g., Ottawa sand) is sifted through a

standardized sieve, and the sand that does not pass through is retained for the test.

Charge Preparation: A 10-gram sample of Pentryl is carefully weighed and prepared.

Detonation: The explosive charge is placed within a container filled with the prepared, sifted

sand.

Initiation: The charge is detonated using a standard blasting cap.

Post-Detonation Sieving: The sand from the container is collected and sifted again through

the same sieve used in step 1.
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Measurement: The weight of the sand that has been crushed finely enough to pass through

the sieve is measured. This weight is a direct measure of the explosive's brisance.

Comparison: The result is often expressed as a percentage relative to a standard explosive

like Picric Acid or TNT.

Figure 3. Sand Crush Test Protocol
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Figure 3. Workflow for determining brisance via the Sand Crush Test.

Sensitivity to Initiation
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Sensitivity testing is critical for establishing safe handling, storage, and transportation

procedures.[7][8] It measures the ease with which an explosive can be initiated by external

stimuli such as impact and friction.

Impact Sensitivity
Impact sensitivity is determined by subjecting an explosive sample to a falling weight.[9] The

result is typically reported as the drop height (H₅₀) at which there is a 50% probability of

initiation.

Table 3: Impact Sensitivity Data (BAM Fallhammer)

Explosive H₅₀ (2 kg weight)

PETN 3.5 J (approx. 18 cm)[10]

Tetryl 3.0 J (approx. 15 cm)

RDX 7.5 J (approx. 38 cm)

| TNT | 15 J (approx. 77 cm) |

Note: Lower Joules (J) or drop height (cm) values indicate higher sensitivity. Pentryl is
expected to be highly sensitive, similar to Tetryl.

Protocol: BAM Fallhammer Impact Test
This standard test determines the impact energy required to cause a reaction in an explosive

sample.[10][11]

Methodology:

Sample Preparation: A small, measured volume (approx. 40 mm³) of Pentryl is placed in the

standardized steel sleeve and collar assembly.

Test Setup: The assembly is placed on the anvil of the BAM Fallhammer apparatus.

Testing Sequence: A drop weight of a specified mass (e.g., 1 kg, 5 kg) is released from a

known height onto the sample.[10]
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Observation: The result of each drop is recorded as either a "reaction" (e.g., audible report,

smoke, flame) or "no reaction".

Statistical Analysis: A series of trials is conducted at varying drop heights. The Bruceton "up-

and-down" method is commonly used, where the height for the next trial is decreased after a

reaction and increased after a non-reaction.

Result: The data from at least 25-30 trials are used to statistically calculate the H₅₀ value, the

height at which there is a 50% probability of initiation.
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Figure 4. BAM Fallhammer Impact Test Workflow
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Figure 4. Workflow for the BAM Fallhammer impact sensitivity test.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 16 Tech Support

https://www.benchchem.com/product/b1208548?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Friction Sensitivity
Friction sensitivity testing measures an explosive's response to frictional stimuli, a common

cause of accidental explosions.[12] The BAM Friction Test is the standard method, which

determines the load under which a sample initiates.[7][13]

Table 4: Friction Sensitivity Data (BAM Friction Test)

Explosive Friction Force at 1/6 Reaction

PETN 60 N[10]

Tetryl 120 N

RDX 120 N

| TNT | 360 N |

Note: Lower force values (Newtons) indicate higher sensitivity to friction.

Protocol: BAM Friction Test
This apparatus subjects a small sample of explosive to friction between a moving porcelain

plate and a stationary porcelain peg under a specified load.[12][14]

Methodology:

Sample Preparation: A small amount of Pentryl (approx. 10 mm³) is placed on the rough

surface of the porcelain plate.

Test Setup: The porcelain peg is placed on top of the sample, and a specific load is applied

via a weighted lever arm. Loads can typically be varied from 5 N to 360 N.[12]

Test Execution: An electric motor moves the porcelain plate back and forth under the peg a

distance of 10 mm.[14]

Observation: The result is recorded as a "reaction" (explosion, crackling, smoke) or "no

reaction".
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Testing Series: For a given load, six trials are performed. The test series aims to find the

lowest load at which at least one reaction occurs in six trials.

Result: The friction sensitivity is reported as the load in Newtons (N) that results in a 1-in-6

probability of initiation.

Figure 5. BAM Friction Test Protocol
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Figure 5. Workflow for the BAM friction sensitivity test.

Chemical Decomposition Pathway
Pentryl, as a nitramine and nitrate ester hybrid, undergoes rapid, exothermic decomposition

upon initiation. The primary mechanism for related compounds like PETN and Tetryl involves

the cleavage of the O-NO₂ or N-NO₂ bonds, which is the rate-limiting step.[4][15] This initial

bond scission releases radical species (NO₂) that autocatalyze the subsequent rapid

breakdown of the molecular backbone, leading to the formation of stable gaseous products like

N₂, CO, CO₂, and H₂O. The rapid expansion of these hot gases generates the explosive force.

[15]
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Figure 6. Generalized Decomposition Pathway

Pentryl Molecule
(Solid Phase)

Initial Bond Cleavage
(e.g., O-NO₂)

Initiation Stimulus
(Shock, Heat, Friction)

Formation of NO₂

and Organic Radicals

Autocatalytic Chain Reaction
(Rapid Decomposition)

Propagates

Final Gaseous Products
(N₂, CO, CO₂, H₂O)

Explosive Energy Release
(Heat & Pressure Wave)

Click to download full resolution via product page

Figure 6. Generalized pathway for the explosive decomposition of Pentryl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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